Cas no 1796969-76-0 (3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide)

3-Cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide is a specialized organic compound featuring a benzamide core substituted with a cyano group at the 3-position and a 3-cyclopropyl-1,2,4-oxadiazole moiety linked via a methylene bridge to an ortho-substituted phenyl ring. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for enzyme inhibition or receptor modulation due to its rigid heterocyclic components. The presence of the cyano group enhances electrophilic reactivity, while the cyclopropyl-oxadiazole unit may contribute to metabolic stability. Its well-defined molecular architecture makes it a candidate for structure-activity relationship studies in drug discovery. Suitable for controlled synthetic applications requiring precise functional group integration.
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide structure
1796969-76-0 structure
Product name:3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
CAS No:1796969-76-0
MF:C20H16N4O2
MW:344.36664390564
CID:5369535

3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-N-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
    • 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
    • Inchi: 1S/C20H16N4O2/c21-12-13-4-3-6-16(10-13)20(25)22-17-7-2-1-5-15(17)11-18-23-19(24-26-18)14-8-9-14/h1-7,10,14H,8-9,11H2,(H,22,25)
    • InChI Key: CWSZYYAOSSBAJM-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1CC1ON=C(C2CC2)N=1)(=O)C1=CC=CC(C#N)=C1

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.35±0.70(Predicted)

3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6372-0582-5mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
5mg
$69.0 2023-09-09
Life Chemicals
F6372-0582-15mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
15mg
$89.0 2023-09-09
Life Chemicals
F6372-0582-20mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
20mg
$99.0 2023-09-09
Life Chemicals
F6372-0582-3mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
3mg
$63.0 2023-09-09
Life Chemicals
F6372-0582-25mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
25mg
$109.0 2023-09-09
Life Chemicals
F6372-0582-10μmol
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6372-0582-1mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
1mg
$54.0 2023-09-09
Life Chemicals
F6372-0582-100mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
100mg
$248.0 2023-09-09
Life Chemicals
F6372-0582-5μmol
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6372-0582-10mg
3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
1796969-76-0
10mg
$79.0 2023-09-09

Additional information on 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide

Comprehensive Overview of 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1796969-76-0)

The compound 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1796969-76-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a cyano-substituted benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for heterocyclic compounds like 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide has surged due to their versatility in drug discovery. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and bioactivity, often found in anti-inflammatory and antimicrobial agents. This has led to increased searches for "oxadiazole derivatives in drug development" and "cyano-substituted benzamide applications" across scientific databases and AI-driven platforms.

The synthesis of CAS No. 1796969-76-0 involves multi-step organic reactions, including cyclization and amidation, to achieve the desired molecular architecture. Its physicochemical properties, such as solubility and lipophilicity, are critical for bioavailability, a topic frequently queried by researchers exploring "how to improve drug-like properties of oxadiazoles." The compound’s cyclopropyl group further enhances its metabolic stability, a feature highly valued in medicinal chemistry.

Beyond pharmaceuticals, 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide is also studied for its potential in agrochemical formulations. Its structural motifs align with trends in "green chemistry" and "sustainable crop protection," addressing global concerns about environmental impact. This dual applicability in human health and agriculture makes it a standout subject in scientific literature and patent filings.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1796969-76-0, ensuring purity and consistency—a priority for labs focusing on "quality control in compound synthesis." The compound’s structure-activity relationship (SAR) is another hot topic, with researchers investigating how minor modifications could optimize its efficacy for specific targets.

In summary, 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide represents a convergence of innovation in organic synthesis and applied sciences. Its relevance to cutting-edge fields like precision medicine and sustainable agriculture ensures its continued prominence in both academic and industrial research.

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